N-benzyl-3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidine-1-carboxamide

• IUPAC Name: N-benzyl-3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidine-1-carboxamide
• InChI: InChI=1S/C18H23N5O2/c1-22(2)16-11-19-12-17(21-16)25-15-8-9-23(13-15)18(24)20-10-14-6-4-3-5-7-14/h3-7,11-12,15H,8-10,13H2,1-2H3,(H,20,24)
• InChI Key: MXWQZIWTOSWKPF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=CC(=N1)OC2CCN(C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol
• CAS No.: 2034402-60-1

Description

“N-benzyl-3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidine-1-carboxamide” is a compound that belongs to the class of organic compounds known as N-benzylbenzamides. It is a derivative of pyrazinamide, an important first-line drug used in shortening TB therapy. The compound is part of a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. This structure is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Scientific Research Applications

• Antimicrobial Activities : Some derivatives of pyrazine, similar to N-benzyl-3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidine-1-carboxamide, have been studied for their antimicrobial properties. For example, Gouda et al. (2010) synthesized new compounds based on pyrazine derivatives and evaluated them as antimicrobial agents, with some showing promising activities (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

• Antitubercular Agents : Srinivasarao et al. (2020) designed and synthesized a series of compounds including substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. These compounds were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis, with several showing significant inhibitory concentrations (Srinivasarao, Nandikolla, Suresh, Calster, De Voogt, Cappoen, Ghosh, Aggarwal, Murugesan, & Chandra Sekhar, 2020).

• Amplifiers of Phleomycin : Research by Brown and Cowden (1982) on pyrazin-2'-yl substituent compounds, which are structurally similar to the compound , explored their activities as amplifiers of phleomycin against Escherichia coli (Brown & Cowden, 1982).

• Antimycobacterial and Antiviral Activities : Alkylamino derivatives of N-benzylpyrazine-2-carboxamide, which share a similar chemical structure, have been synthesized and tested for antimycobacterial, antibacterial, antifungal, and antiviral activities by Servusová-Vaňásková et al. (2015). The study found that these compounds had higher activity against Mycobacterium tuberculosis compared to the reference compound pyrazinamide (Servusová-Vaňásková, Janďourek, Paterová, Korduláková, Plevakova, Kubíček, Kučera, Garaj, Naesens, Kuneš, Doležal, & Zítko, 2015).

• Histone Deacetylase Inhibition : Zhou et al. (2008) discussed the synthesis of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, a compound with a similar structural motif. This compound is an isotype-selective histone deacetylase inhibitor, showing potential as an anticancer drug (Zhou, Moradei, Raeppel, Leit, Fréchette, Gaudette, Paquin, Bernstein, Bouchain, Vaisburg, Jin, Gillespie, Wang, Fournel, Yan, Trachy-Bourget, Kalita, Lu, Rahil, Macleod, Li, Besterman, & Delorme, 2008).

Future Directions

The future directions for this compound could involve further development and evaluation of its anti-tubercular activity. The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development.